N-methyl-4-oxo-N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-2,3-dihydro-1H-naphthalene-1-carboxamide

• IUPAC Name: N-methyl-4-oxo-N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-2,3-dihydro-1H-naphthalene-1-carboxamide
• InChI: InChI=1S/C21H22N2O3/c1-23(18-10-12-26-20(18)14-5-4-11-22-13-14)21(25)17-8-9-19(24)16-7-3-2-6-15(16)17/h2-7,11,13,17-18,20H,8-10,12H2,1H3/t17?,18-,20+/m0/s1
• InChI Key: XMZSZGMFHDHBAG-AQCCAAQSSA-N
• Canonical SMILES: CN(C1CCOC1C2=CN=CC=C2)C(=O)C3CCC(=O)C4=CC=CC=C34
• Isomeric SMILES: CN([C@H]1CCO[C@@H]1C2=CN=CC=C2)C(=O)C3CCC(=O)C4=CC=CC=C34
• Molecular Formula: C21H22N2O3
• Molecular Weight: 350.4 g/mol

Description

N-methyl-4-oxo-N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-2,3-dihydro-1H-naphthalene-1-carboxamide is a complex organic compound with a unique structure that combines several functional groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-methyl-4-oxo-N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-2,3-dihydro-1H-naphthalene-1-carboxamide typically involves multiple steps, starting from readily available starting materialsCommon reagents used in these steps include methanesulfonic acid, phenylhydrazine hydrochloride, and various catalysts to facilitate the reactions .

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

N-methyl-4-oxo-N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-2,3-dihydro-1H-naphthalene-1-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially leading to different derivatives.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles and electrophiles for substitution reactions. Reaction conditions typically involve controlled temperatures, solvents like methanol or dichloromethane, and catalysts to enhance reaction rates .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation might yield a more highly oxidized naphthalene derivative, while reduction could produce a more saturated compound.

Scientific Research Applications

Chemistry: The compound can be used as a building block for the synthesis of more complex molecules, particularly in the development of new materials and catalysts.

Biology: Its unique structure may allow it to interact with biological molecules in specific ways, making it a candidate for drug development and biochemical studies.

Medicine: The compound could be investigated for its potential therapeutic properties, including anti-cancer, anti-inflammatory, or antimicrobial activities.

Industry: It may find applications in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism by which N-methyl-4-oxo-N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-2,3-dihydro-1H-naphthalene-1-carboxamide exerts its effects is likely related to its ability to interact with specific molecular targets. These could include enzymes, receptors, or other proteins involved in key biological pathways. The compound’s structure allows it to fit into binding sites on these targets, potentially modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other naphthalene derivatives, oxolan-containing molecules, and pyridine-based compounds. Examples include:

Naphthalene-1-carboxamide derivatives: These compounds share the naphthalene core and may have similar chemical properties.

Oxolan derivatives: Compounds containing the oxolan ring can have similar reactivity and applications.

Pyridine derivatives: These compounds are widely used in medicinal chemistry and may have comparable biological activities.

Uniqueness

What sets N-methyl-4-oxo-N-[(2R,3S)-2-pyridin-3-yloxolan-3-yl]-2,3-dihydro-1H-naphthalene-1-carboxamide apart is its combination of these three distinct moieties in a single molecule. This unique structure allows it to participate in a wide range of chemical reactions and interact with various biological targets, making it a versatile compound for research and development.